Cas no 75040-00-5 (1(2H)-Isoquinolinone, 3-(4-methylphenyl)-)

• Product Name: 1(2H)-Isoquinolinone, 3-(4-methylphenyl)-
• CAS No: 75040-00-5
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1776691
• PubChem ID: 14490900
• Update Time: 2025-04-21

1(2H)-Isoquinolinone, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)-1,2-dihydroisoquinolin-1-one
• 3-(4-methylphenyl)-1-isoquinolinol
• HS-7400
• CHEMBL346383
• SCHEMBL10682024
• GNXMJRCVKBVQMQ-UHFFFAOYSA-N
• 3-p-Tolylisoquinolin-1(2H)-oneE
• 75040-00-5

• Inchi： 1S/C16H13NO/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16(18)17-15/h2-10H,1H3,(H,17,18)
• InChI Key： GNXMJRCVKBVQMQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų